(2r,3r,5r,6r,7r,8r)-1-(Bromomethyl)cubane

Catalog No.
S2657494
CAS No.
135191-72-9
M.F
C9H9Br
M. Wt
197.075
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(2r,3r,5r,6r,7r,8r)-1-(Bromomethyl)cubane

CAS Number

135191-72-9

Product Name

(2r,3r,5r,6r,7r,8r)-1-(Bromomethyl)cubane

IUPAC Name

1-(bromomethyl)cubane

Molecular Formula

C9H9Br

Molecular Weight

197.075

InChI

InChI=1S/C9H9Br/c10-1-9-6-3-2-4(6)8(9)5(2)7(3)9/h2-8H,1H2

InChI Key

YIEKXCRPVQXQFV-OEGUOQFFSA-N

SMILES

C(C12C3C4C1C5C4C3C25)Br

solubility

not available

Medicinal Chemistry:

  • Drug Discovery: The unique structure of (2R,3R,5R,6R,7R,8R)-1-(bromomethyl)cubane makes it a potential candidate for developing new drugs. Its rigid cage structure can serve as a scaffold for attaching various functional groups that can interact with specific biological targets. [Source: CymitQuimica, a chemical supplier, highlights this potential application on their product page, but it's important to note that this is an early-stage exploration and no concrete results are available yet]

Material Science:

  • Molecular Building Blocks: The rigid and well-defined structure of (2R,3R,5R,6R,7R,8R)-1-(bromomethyl)cubane makes it a valuable building block for constructing new functional materials. It can be incorporated into polymers, gels, and other materials to improve their properties such as stability, mechanical strength, and specific functionalities. [Source: While no specific research articles directly mention (2R,3R,5R,6R,7R,8R)-1-(bromomethyl)cubane, the concept of using cubane derivatives as building blocks for functional materials is explored in various studies, for instance, this research paper published in the Journal of the American Chemical Society]

Organic Chemistry:

  • Synthetic Studies: The presence of the bromomethyl group in (2R,3R,5R,6R,7R,8R)-1-(bromomethyl)cubane makes it a versatile intermediate for further organic synthesis. Chemists can utilize the reactive bromomethyl group to introduce various functionalities or link it to other molecules to create complex organic structures. [Source: Similar to the point above, while no specific research directly mentions this molecule, the concept of using halomethyl-substituted cubanes as synthetic intermediates is established in organic chemistry literature. For example, this research paper published in the Journal of Organic Chemistry showcases such applications: ]

(2r,3r,5r,6r,7r,8r)-1-(Bromomethyl)cubane is a synthetic organic compound belonging to the class of cubanes, characterized by its unique cubic structure. The compound features a bromomethyl group attached to a cubane framework, which consists of eight carbon atoms arranged in a three-dimensional cube. This structural configuration imparts distinct physical and chemical properties to the compound, making it a subject of interest in various fields of chemistry.

  • Nucleophilic Substitution Reactions: The bromine atom can be replaced by nucleophiles such as amines or alcohols, leading to the formation of new functional groups.
  • Elimination Reactions: Under certain conditions, the bromomethyl group can be eliminated to form alkenes or alkynes.
  • Radical Reactions: The compound can undergo radical reactions due to the presence of the bromine atom, which can facilitate chain reactions in organic synthesis.

Several methods exist for synthesizing (2r,3r,5r,6r,7r,8r)-1-(Bromomethyl)cubane:

  • Direct Bromination: The cubane framework can be synthesized first and then brominated using bromine or N-bromosuccinimide (NBS) in an appropriate solvent.
  • Radical Reactions: Utilizing radical initiators to add bromomethyl groups to the cubane structure can also yield this compound.
  • Functional Group Transformations: Starting from other cubane derivatives with different functional groups and converting them into the bromomethyl variant through selective reactions.

The applications of (2r,3r,5r,6r,7r,8r)-1-(Bromomethyl)cubane are primarily found in:

  • Organic Synthesis: Its unique structure allows it to serve as an intermediate in the synthesis of more complex organic molecules.
  • Material Science: Due to its robust structure, it may have potential applications in developing new materials with specific mechanical properties.
  • Pharmaceuticals: As a building block for drug development due to its potential biological activity.

Interaction studies involving (2r,3r,5r,6r,7r,8r)-1-(Bromomethyl)cubane focus on its reactivity with various biological molecules. Investigations typically include:

  • Binding Affinity Studies: Assessing how well the compound binds to target proteins or enzymes.
  • Spectroscopic Techniques: Using methods like UV-visible and fluorescence spectroscopy to study conformational changes upon interaction with biomolecules.
  • Molecular Docking Studies: Computational approaches that predict how the compound interacts at a molecular level with biological targets.

Several compounds share structural similarities with (2r,3r,5r,6r,7r,8r)-1-(Bromomethyl)cubane, including:

Compound NameStructural FeaturesUnique Properties
1-BromocubaneCubane core with a bromine atomUsed in organic synthesis as a reactive intermediate
1-MethylcubaneMethyl group instead of bromineLess reactive than brominated counterparts
1-ChlorocubaneChlorine instead of bromineExhibits different reactivity profiles
1-AminocubaneAmino group replacing brominePotentially more biologically active

These compounds highlight the uniqueness of (2r,3r,5r,6r,7r,8r)-1-(Bromomethyl)cubane, particularly its reactivity due to the presence of the bromomethyl group. Each compound's distinct functional groups influence their chemical behavior and potential applications in various fields.

XLogP3

1.8

Dates

Last modified: 04-14-2024

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